BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (4-Chlorophenyl)
(phenyl)methanamine Hydrochloride

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

4-Chlorobenzhydrylamine
Compound Name:

hydrochloride
CAS No.: 5267-39-0
Cat. No.: B195513

Get Quote

\ J

Abstract: This document provides a comprehensive technical overview of (4-Chlorophenyl)
(phenyl)methanamine hydrochloride, a significant chiral intermediate in the pharmaceutical
industry. It details the compound's chemical structure, physicochemical properties, and
spectroscopic profile. Furthermore, this guide presents detailed experimental protocols for its
synthesis and chiral resolution, and discusses its primary application as a key building block for
antihistaminic drugs such as Levocetirizine. The content is intended for researchers, scientists,
and professionals involved in drug discovery and development.

Chemical Structure and Properties

(4-Chlorophenyl)(phenyl)methanamine is a chiral amine, existing as two distinct enantiomers,
(R) and (S), and as a racemic mixture. The hydrochloride salt form enhances its stability and
solubility, making it suitable for various applications in pharmaceutical synthesis.[1] Its structure
consists of a central methane carbon bonded to a phenyl group, a 4-chlorophenyl group, an
amino group, and a hydrogen atom, which constitutes the chiral center.

Caption: 2D structure of (4-Chlorophenyl)(phenyl)methanamine hydrochloride.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b195513#bc-rfq
https://wap.guidechem.com/encyclopedia/4-chlorophenyl-phenylmethylami-dic454988.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195513?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Identifiers

The following table summarizes the key identifiers for the racemic compound and its individual
enantiomers.

Identifier Racemic Form (R)-Enantiomer (S)-Enantiomer
CAS Number 28022-43-7 (HCN[2] 451503-29-0 (HCI)[3]  451503-28-9 (HCI)[4]
Molecular Formula C13H13CI2N (HCH[1]  C13H13CI2N (HCI)[3]  C13H13CI2N (HCI)[5]
Molecular Weight 254.16 g/mol [6] 254.15 g/mol [3] 254.16 g/mol [5]

XAFODXGEQUOEKN  UHPRBUXOILBKFH-
InChl Key -UHFFFAOYNA-N BTQNPOSSSA-N N/A
(Free Base)[1] (HCD[3][7]

C1=CC=C(C=C1)C(C  C1=CC=C(C=C1)--
Canonical SMILES 2=CC=C(C=C2)CI)N.  INVALID-LINK-- N/A
CI3] CN.CI[3]

Physicochemical Properties

This table outlines the key physical and chemical properties of the compound.
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Property Value Reference
White to off-white crystalline
Appearance [1][8]
powder
] ] 300-305 °C (dec.) (racemic
Melting Point [2][6]

HCI)

266-270 °C (dec.) ((S)-

enantiomer HCI)

[5]

Boiling Point 161 °C @ 0.9 Torr (free base) [2]

pKa 8.08 £ 0.10 (Predicted) [2]
Room temperature, inert

Storage atmosphere, keep in dark [1112]

place

Spectroscopic Data

The structural elucidation of (4-Chlorophenyl)(phenyl)methanamine hydrochloride is confirmed

by various spectroscopic techniques. The data presented is representative of the racemic

mixture, as enantiomers are spectroscopically indistinguishable except for optical rotation.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift o )
1H NMR Multiplicity Assignment Reference
(5 ppm)
) ] CH proton at the
Methine Proton 5.20 Singlet ) [3]
chiral center
13C NMR Chemical Shift , )
Signal Assignment Reference
(DEPT-135) (® ppm)
) N CH carbon at the
Methine Carbon 59.18 Positive

chiral center
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Infrared (IR) Spectroscopy

Wavenumber (cm~1)  Intensity Assignment Reference

3370 - 3290 Strong, Broad N-H stretch (amine) [9]

3080 - 3020 Medium C-H stretch (aromatic)  [9]

) C=C stretch

1600, 1490, 1450 Medium to Strong ) [9]
(aromatic)

1090 Strong C-N stretch [9]

1015 Strong C-Cl stretch [9]
C-H bend (para-

825 Strong ) [9]
substituted)

Mass Spectrometry (MS)

Data obtained via Electron lonization (El).

m/z Relative Intensity Proposed Fragment Reference

[M]* (Molecular ion

217/219 High with 35CI/37Cl [9]
isotopes)

202/204 Medium [M-NH2]* [9]

182 Medium [M-CI]* [9]
Ci3Hi1]* (Benzhydryl

167 High [ _ I"( yew [9]
cation)

111/113 Medium [CeH4CI]* [9]

77 Medium [CeHs]* [9]

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure (4-Chlorophenyl)(phenyl)methanamine is crucial for its
use in pharmaceuticals. This is typically achieved either through direct asymmetric synthesis or
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by resolution of a racemic mixture.

Synthetic Workflow Overview

A common industrial approach involves the synthesis of the racemic amine followed by chiral
resolution. The process starts from 4-chlorobenzophenone, which is converted to its oxime and
then reduced to yield the racemic amine. The enantiomers are then separated using a chiral
resolving agent like tartaric acid.[9]
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Caption: General workflow for the synthesis and chiral resolution of (4-Chlorophenyl)
(phenyl)methanamine.

Experimental Protocol: Chiral Resolution via
Diastereomeric Salt Formation

This protocol is based on established methods for resolving racemic amines using a chiral acid.
[91[10]

Materials:

e Racemic (z)-(4-Chlorophenyl)(phenyl)methanamine (1.0 equivalent)
e (+)-Tartaric acid (0.5 equivalents)

e Methanol

Procedure:

Dissolution: Dissolve the racemic (x)-(4-Chlorophenyl)(phenyl)methanamine in a minimal
amount of hot methanol in a suitable flask.

o Prepare Resolving Agent: In a separate flask, dissolve (+)-tartaric acid in hot methanol.

o Salt Formation: Slowly add the tartaric acid solution to the amine solution with constant
stirring.

o Crystallization: Allow the resulting mixture to cool gradually to room temperature.
Subsequently, place the flask in an ice bath to promote the crystallization of the less soluble
diastereomeric salt.

« |solation: Collect the crystals by filtration and wash them with a small amount of cold
methanol to remove impurities and the more soluble diastereomer.

» Liberation of Free Amine: The isolated diastereomeric salt is then treated with a base (e.qg.,
aqueous sodium hydroxide) to neutralize the tartaric acid and liberate the enantiomerically
enriched free amine.
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o Extraction: Extract the free amine using a suitable organic solvent (e.g., dichloromethane).

 Purification: Dry the organic extract over an anhydrous salt (e.g., Na=S0a), filter, and
evaporate the solvent under reduced pressure to yield the enantiomerically pure amine.

e Hydrochloride Salt Formation: To obtain the final hydrochloride salt, dissolve the purified
amine in a suitable solvent and treat with hydrochloric acid.[3]

Applications and Biological Relevance

(4-Chlorophenyl)(phenyl)methanamine hydrochloride is primarily valued as a key intermediate
in the synthesis of pharmaceuticals.[1][11] Its specific stereochemistry is often critical for the
efficacy and safety of the final drug product.[10]

Precursor to Levocetirizine

The (R)-enantiomer is a critical building block in the synthesis of Levocetirizine, a potent
second-generation antihistamine. Levocetirizine functions as a selective inverse agonist of the
histamine H1 receptor, which helps to relieve allergy symptoms. The stereochemical purity of
the starting material is essential, as the (S)-enantiomer may have different pharmacological or
toxicological profiles.[8]

Investigational Research

The compound has been investigated for its potential anesthetic and analgesic properties.[3]
Research suggests it may act as an antagonist at N-methyl-D-aspartate (NMDA) receptors,
which are involved in excitatory neurotransmission.[11] This activity highlights its potential for
development in areas beyond allergy treatment.
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Caption: Role of (R)-(4-Chlorophenyl)(phenyl)methanamine as a precursor to Levocetirizine
and its mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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